1-(3-Fluorobenzyl)-4-(2-furoyl)piperazine

• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol
• IUPAC Name: [4-[(3-fluorophenyl)methyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C16H17FN2O2/c17-14-4-1-3-13(11-14)12-18-6-8-19(9-7-18)16(20)15-5-2-10-21-15/h1-5,10-11H,6-9,12H2
• InChI Key: TZPQHPRIXUEYFE-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)C3=CC=CO3

Description

1-(3-Fluorobenzyl)-4-(2-furoyl)piperazine, also known as FBFP, is a chemical compound used in scientific research. It belongs to the class of piperazine derivatives and is known for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(3-Fluorobenzyl)-4-(2-furoyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. This compound may also interact with other neurotransmitter systems such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal studies. It has also been shown to decrease drug-seeking behavior in rats. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Fluorobenzyl)-4-(2-furoyl)piperazine in lab experiments is its potential therapeutic applications. It may be useful in the development of new treatments for depression, anxiety, and substance abuse disorders. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to develop targeted treatments.

Future Directions

There are several future directions for research on 1-(3-Fluorobenzyl)-4-(2-furoyl)piperazine. One direction is to further investigate its potential as a treatment for depression, anxiety, and substance abuse disorders. Another direction is to study the effects of this compound on different neurotransmitter systems to better understand its mechanism of action. Additionally, more research is needed to determine the safety and efficacy of this compound in human subjects.

Synthesis Methods

The synthesis of 1-(3-Fluorobenzyl)-4-(2-furoyl)piperazine involves the reaction between 3-fluorobenzyl chloride and 2-furoylpiperazine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

1-(3-Fluorobenzyl)-4-(2-furoyl)piperazine has been used in various scientific research studies due to its potential therapeutic applications. It has been studied for its effects on the central nervous system, specifically its potential as a treatment for depression and anxiety. This compound has also been studied for its potential as an antipsychotic and as a treatment for substance abuse disorders.